Cas no 1934244-38-8 (tert-butyl 2-azaspiro3.3heptane-1-carboxylate)

• Product Name: tert-butyl 2-azaspiro3.3heptane-1-carboxylate
• CAS No: 1934244-38-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD31718782
• CID: 5246546
• PubChem ID: 130837495
• Update Time: 2025-06-12

tert-butyl 2-azaspiro3.3heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.3]heptane-1-carboxylic acid, 1,1-dimethylethyl ester
• tert-butyl 2-azaspiro3.3heptane-1-carboxylate

• MDL： MFCD31718782
• Inchi： 1S/C11H19NO2/c1-10(2,3)14-9(13)8-11(7-12-8)5-4-6-11/h8,12H,4-7H2,1-3H3
• InChI Key： RYAGOFRERGWKGM-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)C2(CCC2)CN1

Additional information on tert-butyl 2-azaspiro3.3heptane-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-Azaspiro[3.3]heptane-1-carboxylate (CAS: 1934244-38-8)

The compound tert-butyl 2-azaspiro[3.3]heptane-1-carboxylate (CAS: 1934244-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and versatile applications in drug discovery. This research briefing aims to provide an overview of the latest advancements related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of spirocyclic scaffolds in medicinal chemistry, particularly for their ability to enhance molecular rigidity and improve pharmacokinetic properties. tert-Butyl 2-azaspiro[3.3]heptane-1-carboxylate serves as a key intermediate in the synthesis of novel bioactive molecules, including protease inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of synthetic methodologies, researchers have developed more efficient routes to produce tert-butyl 2-azaspiro[3.3]heptane-1-carboxylate with higher yields and purity. A recent patent (WO2023056123) describes an improved catalytic process that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production. These advancements are critical for facilitating its broader application in pharmaceutical development.

Furthermore, computational studies have explored the conformational preferences and electronic properties of this spirocyclic compound, providing insights into its interactions with biological targets. Molecular docking simulations suggest that the tert-butyl ester group plays a crucial role in binding affinity, making it a valuable moiety for structure-activity relationship (SAR) studies. These findings are paving the way for the design of next-generation therapeutics with improved efficacy and safety profiles.

Looking ahead, the potential applications of tert-butyl 2-azaspiro[3.3]heptane-1-carboxylate extend beyond small-molecule drugs. Emerging research indicates its utility in peptide mimetics and PROTAC (Proteolysis Targeting Chimeras) development, highlighting its versatility as a building block in modern drug discovery. Continued exploration of this compound and its derivatives is expected to yield innovative solutions for challenging therapeutic targets, particularly in oncology and neurodegenerative diseases.